Cas no 1803033-59-1 (1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester)

• Product Name: 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester
• CAS No: 1803033-59-1
• MF: C₁₂H₁₈F₃NO₅S
• MW: 345.335233211517
• CID: 5040540
• Update Time: 2025-05-26

1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester Chemical and Physical Properties

Names and Identifiers

• FC(S(=O)(=O)OC1=CCCC(C1)NC(=O)OC(C)(C)C)(F)F
• 5-((tert-Butoxycarbonyl)amino)cyclohex-1-en-1-yl trifluoromethanesulfonate
• 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester

• Inchi： 1S/C12H18F3NO5S/c1-11(2,3)20-10(17)16-8-5-4-6-9(7-8)21-22(18,19)12(13,14)15/h6,8H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key： XGVCNVDOXAGSBO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 543
• XLogP3: 3
• Topological Polar Surface Area: 90.1

Additional information on 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester

Introduction to 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester (CAS No. 1803033-59-1) and Its Emerging Applications in Chemical Biology

The compound 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester, identified by the CAS number 1803033-59-1, represents a fascinating intersection of fluorinated chemistry and bioactive molecule design. Its unique structural framework, featuring a trifluoromethanesulfonic acid moiety linked to a cyclohexenyl ester group with an amino protecting group, positions it as a versatile intermediate in pharmaceutical synthesis and drug discovery. This introduction explores the compound's chemical properties, synthetic considerations, and its relevance in contemporary research, particularly in the development of novel therapeutic agents.

Fluorinated compounds have long been recognized for their enhanced metabolic stability, lipophilicity, and binding affinity in biological systems. The presence of the trifluoromethanesulfonic acid group (CF₃SO₃H) in this molecule imparts significant electrophilicity and reactivity, making it a valuable tool for medicinal chemists seeking to modulate protein-protein interactions or enzyme activities. The 5-(1,1-Dimethylethoxy)carbonylamino moiety serves as a protecting group for the amino function, allowing for selective deprotection under mild acidic conditions—a common strategy in multi-step synthetic routes. The cyclohexenyl ester component contributes to the molecule's overall solubility and bioavailability profile, which are critical factors in drug formulation.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to influence molecular recognition processes at the atomic level. The cyclohexene scaffold in CAS No. 1803033-59-1 offers a rigid yet flexible backbone that can be tailored to fit specific binding pockets in target proteins. This structural motif has been explored in the design of kinase inhibitors, where its ability to adopt multiple conformations enhances binding affinity. Furthermore, the trifluoromethanesulfonic acid derivative is known to participate in nucleophilic substitution reactions under controlled conditions, facilitating the introduction of diverse functional groups into the molecular framework.

The compound's significance extends beyond its synthetic utility; it also finds applications in biochemical assays where its reactivity allows for selective labeling or modification of biomolecules. For instance, researchers have leveraged derivatives of this class to develop probes for studying protein phosphorylation mechanisms—a critical cellular process dysregulated in numerous diseases. The combination of fluorine's electronic effects and the protecting group chemistry makes this molecule a powerful asset in probing biological pathways with high precision.

From a synthetic perspective, the preparation of 1,1,1-Trifluoro-methanesulfonic Acid 5-(1,1-Dimethylethoxy)carbonylamino-1-cyclohexen-1-yl Ester involves multi-step organic transformations that highlight modern advancements in fluorination techniques. Recent studies have demonstrated efficient C-F bond-forming reactions enabled by transition-metal catalysts or photoredox systems, which can streamline the introduction of fluorinated substituents without compromising yield or selectivity. The protecting group strategy employed in this compound's synthesis—utilizing dimethylethoxycarbonyl (DMOC) derivatives—is particularly noteworthy for its compatibility with various downstream chemical modifications.

The pharmaceutical industry has increasingly adopted fluorinated compounds due to their favorable pharmacokinetic properties. For example, drugs such as oseltamivir (Tamiflu), which contains a fluoro-substituted glycerol moiety, exemplify how fluorine can enhance drug efficacy and resistance profiles. Similarly, CAS No 1803033-59-1 could serve as a precursor for developing next-generation therapeutics targeting neurological disorders or cancer metastasis. Its structural features allow medicinal chemists to fine-tune electronic distributions and steric hindrance around key pharmacophoric sites—a hallmark of successful drug design.

In academic research circles, this compound has been utilized as a building block for generating libraries of bioactive molecules through combinatorial chemistry approaches. High-throughput screening campaigns have identified novel analogs with improved binding profiles against therapeutic targets such as kinases or GPCRs (G-protein coupled receptors). The cyclohexenyl ester functionality is particularly amenable to diversification via ring-opening reactions or regioselective hydrolysis protocols—providing chemists with multiple pathways toward functional elaboration.

The emerging field of organofluorine chemistry continues to expand our understanding of how subtle modifications at carbon-fluorine bonds influence biological activity. Researchers are now exploring less conventional fluorinated systems—such as perfluorinated alcohols or sulfonamides—incorporated into molecules like CAS No 1803033-59-1 to achieve unprecedented levels of selectivity or potency. These efforts align with global trends toward sustainable chemical synthesis (green chemistry), where atom-economical reactions minimize waste while maximizing yield.

Looking ahead,this compound represents an exciting opportunity for interdisciplinary collaboration between organic chemists and biologists seeking new ways to interrogate disease mechanisms at the molecular level. As computational methods improve our ability to predict molecular behavior from first principles, designing derivatives based on *in silico* models will become increasingly feasible—further accelerating discoveries built upon scaffolds like CF₃SO₃H 5-(DMOC)amino-cyclohexenyl ester.